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Compound of Interest

Compound Name: 4-Hydroxy-2-Butanone

Cat. No.: B042824

An In-depth Technical Guide to the Physicochemical Properties of 4-Hydroxy-2-butanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxy-2-butanone (CAS No. 590-90-9), also known as 2-hydroxyethyl methyl ketone, is a
bifunctional organic compound containing both a hydroxyl and a ketone functional group.[1]
This structure makes it a versatile intermediate in organic synthesis.[1] It is a colorless to pale
yellow liquid and is a component found in the volatile compounds of licorice and in cigarette
smoke.[2][3] 4-Hydroxy-2-butanone is a significant pharmaceutical intermediate and is utilized
in the synthesis of various molecules, including fused benzazepines which act as selective D3
receptor antagonists.[4][5] Furthermore, it serves as a precursor in the production of verrucarin,
mevalonic acid lactone, 3-buten-2-one, 4-methyl-5-hydroxymethylthiazole, (+)-lineatin, and
beta-hydroxylactones.[4]

Physicochemical Properties

The physicochemical properties of 4-Hydroxy-2-butanone are summarized in the table below,
providing a comprehensive overview for researchers and drug development professionals.
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Property Value Source(s)

Molecular Formula C4H802 [2][6]

Molecular Weight 88.11 g/mol [2]
Colorless to pale yellow clear

Appearance o [41[6]
liquid

Melting Point 15 °C (estimate) [21[41[7]

N ) 156-157 °C @ 760 mmHg 73-

Boiling Point [2][41[6]
76 °C @ 12 mmHg

Density 1.023 g/mL at 25 °C [2][4]

pKa 14.43 + 0.10 (Predicted) [21[7]
Miscible with water, alcohol,

. ethanol, and ether.[2][4][8]
Solubility 21141171181

Slightly soluble in Chloroform
and Methanol.[2][7]

Vapor Pressure

1.053 mmHg @ 25 °C

(estimate)

[2](6]

Flash Point

88.89 °C (192.00 °F) TCC
32.78 °C (91 °F)

[2]4](6]

Refractive Index

1.430 (n20/D)

[4](8]

LogP (o/w)

-0.739 (estimate)

[6]

Logical Relationships of Key Properties
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4-Hydroxy-2-butanone
(C4H802, MW: 88.11)

e T

Physical State Thermal Properties Solubility Reactivity Indicators Density
(Colorless Liquid) (BP: 156-157°C, MP: 15°C est.) (Miscible with Water, Alcohols) (pKa: ~14.43, LogP: -0.739 est.) (1.023 g/mL at 25°C)

Figure 1: Key Physicochemical Properties of 4-Hydroxy-2-butanone

Click to download full resolution via product page

Caption: Key physicochemical properties of 4-Hydroxy-2-butanone.

Experimental Protocols: Synthesis of 4-Hydroxy-2-
butanone

The primary methods for the synthesis of 4-Hydroxy-2-butanone are through the aldol
condensation of acetone and formaldehyde, and the oxidation of 1,3-butanediol.[1]

Aldol Condensation of Acetone and Formaldehyde

This is a foundational method for producing 4-Hydroxy-2-butanone.[1] The reaction involves
the condensation of acetone and formaldehyde.[1]

o Traditional Liquid-Phase Synthesis: This method typically uses a dilute alkali solution
(around 5%) to catalyze the reaction.[9] A significant excess of acetone is used, with a
formaldehyde to acetone ratio of approximately 1:30.[9] This process, however, can lead to
the formation of formaldehyde self-polymers and by-products like butenone upon distillation,
with a final purity of around 75%.[9]

o Non-catalytic Supercritical Synthesis: This approach is conducted in a supercritical state,
which offers a fast reaction with high yields.[10][11] The reaction of acetone and
formaldehyde aqueous solution in a supercritical state can achieve a yield of up to 90%.[11]
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Reaction Conditions

VRN

Reactants Liquid-Phase Supercritical State
(Acetone and Formaldehyde) (Alkaline Catalyst) (Non-catalytic)

Aldol Condensation

Purification
(Distillation)

Product

(4-Hydroxy-2-butanone)

Figure 2: Workflow for Aldol Condensation Synthesis

Click to download full resolution via product page

Caption: Synthesis of 4-Hydroxy-2-butanone via Aldol Condensation.

Oxidation of 1,3-Butanediol

This method involves the catalytic dehydrogenation of 1,3-butanediol to produce 4-Hydroxy-2-
butanone.[1][12]

o Gas-Phase Catalytic Dehydrogenation: This process is an effective method for producing 4-
hydroxy-2-butanone.[1][12] Copper-based catalysts have shown the highest activity for this
transformation.[1][12] The reaction can achieve up to 90% selectivity under atmospheric
pressure at 120°C.[12]

» Oxidation with Hydrogen Peroxide: A patented method describes the synthesis by adding
1,3-butanediol, a catalyst (such as sodium tungstate), water, and a water entrainer to a
reaction vessel.[13] The mixture is heated to 60-75°C, and hydrogen peroxide (25-35% mass
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concentration) is added dropwise while distilling off water.[13] This method is described as
environmentally friendly with a high product purity of over 99.75%.[9][13]

Starting Material
(1,3-Butanediol)

Oxidation/Dehydrogenation

Gas-Phase Dehydrogenation Oxidation with H202
(Copper Catalyst) (Tungstate Catalyst)
Purification

Product

(4-Hydroxy-2-butanone)

Figure 3: Workflow for Oxidation of 1,3-Butanediol

Click to download full resolution via product page
Caption: Synthesis of 4-Hydroxy-2-butanone from 1,3-Butanediol.

Applications

4-Hydroxy-2-butanone is a valuable building block in various research and industrial
applications due to its versatile chemical nature.[1]

o Pharmaceutical Intermediate: It is a key intermediate in the synthesis of pharmaceuticals,
including fused benzazepine molecules that are selective D3 receptor antagonists.[4][5]

e Flavor and Fragrance Chemistry: It is a precursor for compounds like furaneol, which has a
caramel-like aroma, and raspberry ketone, a widely used fragrance.[1][3]
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e Organic Synthesis: It is used to synthesize a range of other chemicals, such as 3-buten-2-

one, 4-methyl-5-hydroxymethylthiazole, and various lactones.[4]

e Materials Science: The compound is utilized in the development of polymers and as a ligand

or co-monomer in coordination chemistry.[1]

4-Hydroxy-2-butanone

Pharmaceutica Flavor & Fragrance Organic Synthesis
e.g., D3 Receptor Antago (e.g., Raspberry Ketone) (e.g., 3-Buten-2-one)

Figure 4: Applications of 4-Hydroxy-2-butanone

Click to download full resolution via product page

Caption: Major application areas of 4-Hydroxy-2-butanone.

Need Custom Synthesis?

Materials Science

(e.g., Polymers)

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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